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Compound of Interest

Compound Name: Hsd17B13-IN-19

Cat. No.: B12385344 Get Quote

Essential Safety and Handling Guide for Hsd17B13-
IN-19
Disclaimer: This document provides essential guidance for handling Hsd17B13-IN-19 based on

best practices for potent, novel research compounds. A specific Safety Data Sheet (SDS) for

Hsd17B13-IN-19 is not publicly available. It is mandatory to obtain the manufacturer-specific

SDS before any handling, storage, or use of this compound. The information in the SDS

supersedes the guidance provided here.

Hsd17B13-IN-19 is a potent inhibitor of the 17β-Hydroxysteroid dehydrogenase 13 enzyme

and is intended for research use only.[1][2] As with many novel small molecule inhibitors, its full

toxicological profile is likely uncharacterized. Therefore, it must be treated as a particularly

hazardous substance, and all operations must be conducted with appropriate engineering

controls and personal protective equipment to minimize exposure.[2][3][4]

Personal Protective Equipment (PPE) and Engineering
Controls
Effective risk mitigation involves a combination of engineering controls and appropriate PPE.

The level of protection must match the procedure being performed.[3][4] All handling of this

compound, especially as a solid, should occur in a designated area.
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Activity
Required Engineering
Control

Minimum Personal
Protective Equipment
(PPE)

Receiving & Unpacking
Laboratory bench in a low-

traffic area.

Safety glasses, lab coat, nitrile

gloves.

Weighing (Solid Powder)

Certified chemical fume hood

or powder containment

balance enclosure.

Safety goggles, disposable lab

coat, double nitrile gloves

(chemotherapy-rated

recommended).[3]

Preparing Stock Solution Certified chemical fume hood.

Safety goggles, disposable lab

coat, double nitrile gloves

(chemotherapy-rated

recommended).

Use in Experiments (e.g., cell

culture)

Biosafety Cabinet (BSC) or

chemical fume hood.

Safety glasses, lab coat, nitrile

gloves.

Waste Disposal Certified chemical fume hood.
Safety goggles, disposable lab

coat, double nitrile gloves.

Emergency Procedures for Accidental Exposure
In any case of exposure, seek immediate medical attention and provide the compound's SDS

to the responding medical personnel.
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Exposure Type Immediate Action

Skin Contact

Immediately remove contaminated clothing.[5]

Flush the affected skin area with copious

amounts of water for at least 15 minutes.[5][6]

Eye Contact

Immediately flush eyes with a gentle, steady

stream of water for at least 15 minutes, holding

the eyelids open.[5][6]

Inhalation

Move the individual to fresh air immediately.[7] If

breathing is difficult or has stopped, provide

artificial respiration.

Ingestion
Do NOT induce vomiting. Rinse the mouth with

water.[7]

Operational and Disposal Plan: Step-by-Step
Workflow
The following workflow outlines the lifecycle of Hsd17B13-IN-19 in the laboratory, from

acquisition to disposal. This procedure is designed to ensure safety and regulatory compliance

at every stage.
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Preparation & Storage

Handling Operations (in Designated Area)

Waste Management & Disposal

1. Obtain & Review SDS
from Manufacturer

2. Receive & Inspect
(Check for damage)

3. Log & Store Securely
(Follow SDS temperature guidelines)

4. Prepare Workspace
(Chemical Fume Hood, assemble materials)

5. Weigh Solid Compound
(Use containment enclosure, wear full PPE)

6. Prepare Stock Solution
(Add solvent to powder)

7. Use in Experiment
(e.g., Aliquot and dilute for cell dosing)

8. Segregate Hazardous Waste
(Contaminated tips, tubes, gloves, excess solution)

9. Dispose via EHS
(Label waste clearly, follow institutional protocol)

10. Decontaminate & Clean
(Clean workspace, wash hands thoroughly)

Click to download full resolution via product page

Caption: Workflow for the safe handling of Hsd17B13-IN-19.
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Detailed Disposal Plan
Proper disposal is critical to prevent environmental contamination and ensure workplace safety.

All materials that have come into contact with Hsd17B13-IN-19 must be treated as hazardous

chemical waste.

Segregation: At the point of generation, collect all contaminated materials into a dedicated,

clearly labeled hazardous waste container. This includes:

Disposable PPE (gloves, lab coats).

Weighing papers and plasticware (e.g., pipette tips, microcentrifuge tubes).

Excess or expired solutions of the compound.

Materials used for spill cleanup.[7]

Labeling: The waste container must be labeled in accordance with institutional and local

regulations, typically including the words "Hazardous Waste" and the full chemical name of

the contents.

Storage: Store the sealed waste container in a designated satellite accumulation area within

the laboratory, away from incompatible materials.

Final Disposal: Arrange for pickup and disposal through your institution's Environmental

Health and Safety (EHS) department.[8] Do not dispose of this compound or its

contaminated materials in the regular trash or down the drain.[9][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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